Cas no 2228534-86-7 (tert-butyl N-5-(1-acetylcyclopropyl)-2-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-5-(1-acetylcyclopropyl)-2-hydroxyphenylcarbamate
• CAS No: 2228534-86-7
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 6019416
• PubChem ID: 165699928
• Update Time: 2025-06-09

tert-butyl N-5-(1-acetylcyclopropyl)-2-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(1-acetylcyclopropyl)-2-hydroxyphenylcarbamate
• EN300-1873344
• 2228534-86-7
• tert-butyl N-[5-(1-acetylcyclopropyl)-2-hydroxyphenyl]carbamate

• Inchi： 1S/C16H21NO4/c1-10(18)16(7-8-16)11-5-6-13(19)12(9-11)17-14(20)21-15(2,3)4/h5-6,9,19H,7-8H2,1-4H3,(H,17,20)
• InChI Key： ZQAFBEQRZSIKHT-UHFFFAOYSA-N
• SMILES： O=C(C)C1(C2C=CC(=C(C=2)NC(=O)OC(C)(C)C)O)CC1

Computed Properties

• Exact Mass: 291.14705815g/mol
• Monoisotopic Mass: 291.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.6Ų

Additional information on tert-butyl N-5-(1-acetylcyclopropyl)-2-hydroxyphenylcarbamate

Introduction to Tert-butyl N-5-(1-acetylcyclopropyl)-2-hydroxyphenylcarbamate (CAS No. 2228534-86-7)

Tert-butyl N-5-(1-acetylcyclopropyl)-2-hydroxyphenylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2228534-86-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of biologically active molecules. The structural features of this compound, including its tert-butyl substituent, the 1-acetylcyclopropyl moiety, and the 2-hydroxyphenyl group, contribute to its unique chemical properties and potential biological activities.

The tert-butyl group, a common protective group in organic synthesis, enhances the stability of the molecule during various chemical transformations. This characteristic makes it particularly useful in multi-step synthetic pathways where selectivity and protection-deprotection strategies are crucial. The presence of the 1-acetylcyclopropyl unit introduces a rigid cyclopropyl ring system, which can influence the conformational flexibility and electronic properties of the molecule. Such structural motifs are often explored in drug design due to their ability to modulate binding interactions with biological targets.

The 2-hydroxyphenyl component, on the other hand, is a well-known pharmacophore that appears in numerous pharmacologically active compounds. Hydroxylated aromatic rings are frequently associated with antioxidant, anti-inflammatory, and antimicrobial properties. The combination of these structural elements in Tert-butyl N-5-(1-acetylcyclopropyl)-2-hydroxyphenylcarbamate suggests potential therapeutic applications across various disease areas. For instance, carbamates have been investigated for their roles in enzyme inhibition and as prodrugs, which release active pharmaceutical ingredients under specific physiological conditions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have demonstrated that the presence of hydroxyl groups in aromatic rings can enhance binding affinity to protein targets by forming hydrogen bonds. Additionally, the cyclopropyl moiety has been shown to improve metabolic stability, a critical factor in drug development. These insights have guided the design of novel derivatives of Tert-butyl N-5-(1-acetylcyclopropyl)-2-hydroxyphenylcarbamate, aiming to optimize its pharmacokinetic and pharmacodynamic profiles.

In vitro studies have begun to explore the potential bioactivity of this compound. Preliminary results indicate that derivatives with similar structural scaffolds may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. The tert-butyl N-5-(1-acetylcyclopropyl)-2-hydroxyphenylcarbamate core structure has been used as a starting point for further functionalization to enhance specific biological responses. For example, modifications at the acetylcyclopropyl group could alter electronic distributions, thereby tuning receptor interactions.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Key steps include the formation of the carbamate linkage between the tert-butanol derivative and an appropriate carboxylic acid or acid chloride intermediate. The introduction of the 1-acetylcyclopropyl group typically involves cyclopropanation reactions or nucleophilic substitution strategies. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct complex molecular frameworks efficiently.

The role of spectroscopic techniques in characterizing Tert-butyl N-5-(1-acetylcyclopropyl)-2-hydroxyphenylcarbamate cannot be overstated. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about atomic connectivity and functional group assignments, while mass spectrometry (MS) confirms molecular weight and fragmentation patterns. Infrared (IR) spectroscopy is used to verify functional group integrity, particularly for carbamate and ester moieties.

Future research directions may focus on exploring synthetic routes that improve yield and scalability while minimizing environmental impact. Green chemistry principles are increasingly being integrated into pharmaceutical synthesis to develop more sustainable methodologies. For instance, catalytic processes that reduce waste or utilize renewable feedstocks could be applied to produce derivatives of this compound more efficiently.

The potential applications of Tert-butyl N-5-(1-acetylcyclopropyl)-2-hydroxyphenylcarbamate extend beyond traditional pharmaceuticals. Its structural motifs make it a valuable building block for agrochemicals or specialty chemicals where similar functional groups contribute to desired biological effects. Collaborative efforts between academia and industry are essential to translate laboratory findings into commercial products that meet societal needs.

In conclusion, Tert-butyl N-5-(1-acetylcyclopropyl)-2-hydroxyphenylcarbamate (CAS No. 2228534-86-7) represents a promising compound with diverse applications in medicinal chemistry and chemical biology. Its unique structural features offer opportunities for designing molecules with enhanced biological activity and improved pharmacokinetic properties. Continued investigation into its synthesis, bioactivity, and potential therapeutic uses will further solidify its importance in drug discovery efforts.